Cas no 921054-48-0 (methyl 2-(2,5-dichlorothiophene-3-amido)thiophene-3-carboxylate)

• Product Name: methyl 2-(2,5-dichlorothiophene-3-amido)thiophene-3-carboxylate
• CAS No: 921054-48-0
• MF: C₁₁H₇Cl₂NO₃S₂
• MW: 336.214178323746
• CID: 6420731
• PubChem ID: 7166915
• Update Time: 2025-06-13

methyl 2-(2,5-dichlorothiophene-3-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,5-dichlorothiophene-3-amido)thiophene-3-carboxylate
• methyl 2-(2,5-dichlorothiophene-3-carboxamido)thiophene-3-carboxylate
• AKOS024605304
• Methyl 2-[[(2,5-dichloro-3-thienyl)carbonyl]amino]-3-thiophenecarboxylate
• CCG-298296
• DTXSID501147713
• 3-Thiophenecarboxylic acid, 2-[[(2,5-dichloro-3-thienyl)carbonyl]amino]-, methyl ester
• 921054-48-0
• F1358-0129

• Inchi： 1S/C11H7Cl2NO3S2/c1-17-11(16)5-2-3-18-10(5)14-9(15)6-4-7(12)19-8(6)13/h2-4H,1H3,(H,14,15)
• InChI Key： JAXCPSQMIRZIEA-UHFFFAOYSA-N
• SMILES： C1(NC(C2C=C(Cl)SC=2Cl)=O)SC=CC=1C(OC)=O

Computed Properties

• Exact Mass: 334.9244408g/mol
• Monoisotopic Mass: 334.9244408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.608±0.06 g/cm3(Predicted)
• Boiling Point: 395.4±42.0 °C(Predicted)
• pka: 11.31±0.70(Predicted)

Additional information on methyl 2-(2,5-dichlorothiophene-3-amido)thiophene-3-carboxylate

Comprehensive Overview of Methyl 2-(2,5-Dichlorothiophene-3-amido)thiophene-3-carboxylate (CAS No. 921054-48-0)

Methyl 2-(2,5-dichlorothiophene-3-amido)thiophene-3-carboxylate (CAS No. 921054-48-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene backbone and dichlorothiophene moiety, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its structural complexity and functional groups make it a subject of interest for researchers exploring heterocyclic compounds and their applications.

In recent years, the demand for thiophene derivatives has surged due to their pivotal role in pharmaceuticals, agrochemicals, and optoelectronic materials. The compound’s methyl ester group enhances its solubility and reactivity, making it a preferred choice for synthetic modifications. Researchers often focus on its amido-thiophene linkage, which contributes to its stability and potential bioactivity. This has led to its inclusion in studies targeting drug discovery and molecular design.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods. Methyl 2-(2,5-dichlorothiophene-3-amido)thiophene-3-carboxylate has been investigated in the context of green chemistry, where scientists aim to minimize environmental impact while maintaining high yields. Questions like "How to optimize the synthesis of thiophene derivatives?" or "What are the latest applications of dichlorothiophene compounds?" are frequently searched, reflecting the compound’s relevance in contemporary research.

The compound’s CAS No. 921054-48-0 is a critical identifier for regulatory and commercial purposes, ensuring precise documentation in chemical databases. Its thiophene-3-carboxylate moiety is particularly noteworthy for its role in constructing π-conjugated systems, which are essential in developing organic semiconductors and photovoltaic materials. This aligns with the growing interest in renewable energy technologies and organic electronics.

From a pharmacological perspective, the 2,5-dichlorothiophene segment of this compound has been linked to potential antimicrobial and anti-inflammatory properties. Such attributes have spurred investigations into its utility as a scaffold for new therapeutic agents. Searches like "thiophene-based drug candidates 2024" or "dichlorothiophene in medicinal chemistry" highlight the compound’s intersection with cutting-edge healthcare solutions.

In summary, methyl 2-(2,5-dichlorothiophene-3-amido)thiophene-3-carboxylate (CAS No. 921054-48-0) exemplifies the innovation driving modern chemistry. Its multifaceted applications—from material science to pharmaceutical research—underscore its importance in addressing global challenges. As interest in functionalized heterocycles continues to rise, this compound remains a key player in advancing scientific and industrial progress.